N,4-dimethyl-N-(4-(2-oxo-2-(p-tolylamino)ethoxy)phenyl)benzamide

• IUPAC Name: N,4-dimethyl-N-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]benzamide
• InChI: InChI=1S/C24H24N2O3/c1-17-4-8-19(9-5-17)24(28)26(3)21-12-14-22(15-13-21)29-16-23(27)25-20-10-6-18(2)7-11-20/h4-15H,16H2,1-3H3,(H,25,27)
• InChI Key: QJELWXSSSGPXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(C)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

“N,4-dimethyl-N-(4-(2-oxo-2-(p-tolylamino)ethoxy)phenyl)benzamide” is a complex organic compound. It contains functional groups such as an amide group (-CONH2), an ether group (-O-), and an aromatic ring (benzene ring). These functional groups suggest that this compound might have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The amide group might undergo hydrolysis, the ether group might be cleaved under acidic conditions, and the aromatic ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might make it somewhat soluble in water, while the nonpolar aromatic ring might make it soluble in organic solvents.

Scientific Research Applications

Antiglaucoma Agent

• Bimatoprost .

Chemical Synthesis

• Researchers can utilize this compound in organic synthesis. It’s essential to explore its reactivity, functional group compatibility, and potential intermediates. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, for example, its mechanism of action would depend on the biological target it interacts with. Without specific information about its intended use or biological activity, it’s difficult to provide a detailed analysis of its mechanism of action.

Future Directions

The future research directions for this compound would depend on its intended use and its observed properties. If it shows promising biological activity, for example, it might be studied further as a potential drug.